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experimental setups
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Compound of Interest

Compound Name: Allyl bromide

Cat. No.: B033337

Technical Support Center: Allyl Bromide

Welcome to the technical support center for handling allyl bromide. This resource is designed
for researchers, scientists, and drug development professionals to provide guidance on
managing the challenges associated with the volatility of allyl bromide in experimental setups.

Frequently Asked Questions (FAQSs)
Q1: What are the key physical properties of allyl bromide that | should be aware of?

Al: Allyl bromide is a colorless to light yellow liquid with a strong, unpleasant odor. It is highly
volatile and flammable, which requires specific handling and storage procedures. Below is a
summary of its important physical properties.

Data Presentation: Physical Properties of Allyl Bromide
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Property Value Source(s)
Molecular Formula CsHsBr

Molar Mass 120.977 g/mol

Boiling Point 71 °C (160 °F; 344 K)

Melting Point -119 °C (-182 °F; 154 K)

Vapor Pressure 136 - 153 mmHg at 25 °C

Flash Point -1 °C (30 °F)

Density 1.398 g/cm?3 at 25 °C

Solubility in Water Slightly soluble

Miscible with alcohol, ether,
Solubility in Organic Solvents chloroform, carbon

tetrachloride

Q2: How should | properly store allyl bromide to minimize risks associated with its volatility?

A2: Due to its volatility and sensitivity to light, allyl bromide requires careful storage. It should
be stored in a cool, dry, well-ventilated area, away from heat sources and strong oxidizing
agents. The recommended storage temperature is 2-8°C. Containers should be tightly sealed
and protected from light.

Q3: What are the primary safety hazards associated with allyl bromide?

A3: Allyl bromide is a hazardous substance with multiple risks. It is highly flammable and its
vapors can form explosive mixtures with air. It is toxic if swallowed or inhaled and can cause

severe skin and eye burns. It is also a suspected carcinogen and mutagen. Proper personal

protective equipment (PPE) is essential when handling this chemical.

Troubleshooting Guide

Problem 1: My reaction yield is consistently low when using allyl bromide.

o Possible Cause: Loss of volatile allyl bromide during reaction setup or reflux.
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e Solution:

o Ensure your reaction vessel is properly sealed. For reactions at elevated temperatures,
use a condenser to minimize the escape of vapors.

o Consider adding the allyl bromide to the reaction mixture at a lower temperature before
heating.

o If possible, perform the reaction in a closed system or under an inert atmosphere to
prevent evaporation.

Problem 2: I'm observing inconsistent reaction kinetics or incomplete reactions.

o Possible Cause: The concentration of allyl bromide is changing throughout the experiment
due to evaporation.

e Solution:
o Monitor the reaction temperature closely to avoid excessive boiling of the allyl bromide.

o Use a solvent with a higher boiling point to help maintain a more stable reaction
temperature.

o For precise control, a syringe pump can be used to add the allyl bromide to the reaction
mixture at a controlled rate.

**Problem

 To cite this document: BenchChem. [Dealing with the volatility of allyl bromide in
experimental setups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033337#dealing-with-the-volatility-of-allyl-bromide-in-
experimental-setups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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